Cas no 565203-82-9 ([1,1'-BIPHENYL]-3-CARBONITRILE, 6-METHOXY-3'-(TRIFLUOROMETHOXY)-)
565203-82-9 structure
Product Name:[1,1'-BIPHENYL]-3-CARBONITRILE, 6-METHOXY-3'-(TRIFLUOROMETHOXY)-
CAS No:565203-82-9
MF:C15H10F3NO2
MW:293.240614414215
CID:3169267
PubChem ID:85847979
Update Time:2025-04-21
[1,1'-BIPHENYL]-3-CARBONITRILE, 6-METHOXY-3'-(TRIFLUOROMETHOXY)- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-BIPHENYL]-3-CARBONITRILE, 6-METHOXY-3'-(TRIFLUOROMETHOXY)-
- 4-methoxy-3-[3-(trifluoromethoxy)phenyl]benzonitrile
- 565203-82-9
- 6-Methoxy-3'-(trifluoromethoxy)-[1,1'-biphenyl]-3-carbonitrile
- A1-39562
-
- Inchi: 1S/C15H10F3NO2/c1-20-14-6-5-10(9-19)7-13(14)11-3-2-4-12(8-11)21-15(16,17)18/h2-8H,1H3
- InChI Key: IQAZFCUHAOZAMN-UHFFFAOYSA-N
- SMILES: FC(OC1=CC=CC(=C1)C1C=C(C#N)C=CC=1OC)(F)F
Computed Properties
- Exact Mass: 293.06636305Da
- Monoisotopic Mass: 293.06636305Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 42.3Ų
[1,1'-BIPHENYL]-3-CARBONITRILE, 6-METHOXY-3'-(TRIFLUOROMETHOXY)- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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